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Compound of Interest

Compound Name:
Methyl 1-Boc-3-allylpiperidine-3-

carboxylate

Cat. No.: B595902 Get Quote

A Technical Guide to Methyl 1-Boc-3-allylpiperidine-
3-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the physicochemical properties, a

representative synthetic workflow, and the potential applications of Methyl 1-Boc-3-
allylpiperidine-3-carboxylate. This compound serves as a valuable building block in medicinal

chemistry, particularly in the synthesis of complex heterocyclic structures and protein degrader

building blocks.[1]

Physicochemical Properties
The fundamental properties of Methyl 1-Boc-3-allylpiperidine-3-carboxylate are summarized

below. These characteristics are essential for its handling, reaction setup, and analytical

characterization.
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Property Value Source

CAS Number 1349644-17-2 [1]

Molecular Formula C15H25NO4 [1]

Molecular Weight 283.36 g/mol [1]

Physical Form
Not specified; likely a solid or

oil at room temperature.

Storage Room temperature.[1]

Note: Experimental data such as melting point, boiling point, and specific solubility values are

not widely available in public literature. These properties should be determined empirically.

Synthesis and Purification: A Representative
Workflow
While a specific, detailed experimental protocol for the synthesis of this exact molecule is not

publicly documented, a general workflow can be constructed based on common organic

synthesis principles for similar piperidine derivatives. The synthesis generally involves the

introduction of an allyl group to a protected piperidine scaffold.

A logical workflow for the synthesis, purification, and confirmation of Methyl 1-Boc-3-
allylpiperidine-3-carboxylate is outlined below. This process highlights the key stages from

starting materials to the final, characterized product.
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Synthesis Stage

Work-up & Purification

Analysis & Characterization

Start: Methyl 1-Boc-piperidine-3-carboxylate

Reagents:
- Strong Base (e.g., LDA, NaHMDS)

- Allyl Halide (e.g., Allyl Bromide)

Allylation Reaction
(Formation of enolate followed by
nucleophilic attack on allyl halide)

1. Deprotonation

Aqueous Quench

2. Allylation

Liquid-Liquid Extraction
(e.g., EtOAc/Water)

Drying of Organic Layer
(e.g., Na2SO4 or MgSO4)

Solvent Removal
(Rotary Evaporation)

Purification:
Flash Column Chromatography

Final Product:
Pure Methyl 1-Boc-3-allyl-
piperidine-3-carboxylate

NMR Spectroscopy
(1H, 13C)

Mass Spectrometry
(e.g., HRMS)

IR Spectroscopy

Click to download full resolution via product page

Caption: A generalized experimental workflow for the synthesis and characterization of the
target compound.

Role in Drug Discovery and Development
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Methyl 1-Boc-3-allylpiperidine-3-carboxylate is a functionalized building block valuable in

drug discovery. The Boc-protected nitrogen and the methyl ester provide orthogonal handles

for further chemical modification, while the allyl group offers a site for diverse chemical

transformations such as olefin metathesis, oxidation, or hydroboration.

Its utility is primarily as a synthetic intermediate, contributing to the assembly of more complex

molecular architectures.

Potential Chemical Modifications

Resulting Scaffolds / Applications

Methyl 1-Boc-3-allyl-
piperidine-3-carboxylate

Allyl Group
Transformation

Ester Group
Manipulation

Boc Group
Deprotection

Olefin Metathesis
(e.g., Spirocycles)

Oxidative Cleavage
(Aldehyde/Acid formation)

Amide Bond Formation

Reduction to Alcohol

N-Arylation / N-Alkylation

Complex Bioactive
Molecules / PROTACs

Click to download full resolution via product page

Caption: Logical relationships showing the compound's utility as a versatile synthetic
intermediate.

Safety, Handling, and Storage
Handling:

For professional research and industrial use only. Not intended for medical or consumer

applications.[1]

Use in a well-ventilated area.[2]

Standard personal protective equipment (PPE) should be worn, including safety goggles with

side-shields, impervious gloves, and a lab coat.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b595902?utm_src=pdf-body
https://www.benchchem.com/product/b595902?utm_src=pdf-body-img
https://www.calpaclab.com/methyl-1-boc-3-allylpiperidine-3-carboxylate-1-gram/ala-m167061-1g
https://www.echemi.com/sds/methyl-n-boc-piperidine-3-carboxylate-temppid160628001222.html
https://www.echemi.com/sds/methyl-n-boc-piperidine-3-carboxylate-temppid160628001222.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid formation of dust and aerosols.[2]

In case of accidental release, contain the spillage and collect for disposal by a licensed

chemical destruction plant.[2]

Storage:

Store at room temperature in a dry, cool, and well-ventilated place.[1][2]

Keep the container tightly closed to prevent moisture contamination.[2][3]

Toxicity:

Detailed toxicological and ecological data for this specific compound are not available.[2]

Standard precautions for handling new chemical entities should be observed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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